Cas no 941893-92-1 (N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide
• CAS No: 941893-92-1
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 5441917
• PubChem ID: 16956857
• Update Time: 2025-10-30

N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide
• AKOS004990502
• STL094898
• 941893-92-1
• VU0513813-1
• F3222-0759
• N-(3,5-dimethoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5-yl)acetamide
• N-(3,5-Dimethoxyphenyl)-4-oxo-2-phenylpyrazolo[1,5-a]pyrazine-5(4H)-acetamide
• N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide

• Inchi： 1S/C22H20N4O4/c1-29-17-10-16(11-18(12-17)30-2)23-21(27)14-25-8-9-26-20(22(25)28)13-19(24-26)15-6-4-3-5-7-15/h3-13H,14H2,1-2H3,(H,23,27)
• InChI Key： DLYGXROQBGNWSN-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC=C3)=NN1C=CN(CC(NC1=CC(OC)=CC(OC)=C1)=O)C2=O

Computed Properties

• Exact Mass: 404.14845513g/mol
• Monoisotopic Mass: 404.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 616.9±55.0 °C(Predicted)
• pka: 12.62±0.70(Predicted)

Additional information on N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide

Introduction to N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide and Its Significance in Modern Chemical Biology

N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide (CAS No. 941893-92-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules known as pyrazolopyrazine derivatives, which have been extensively studied for their pharmacological properties. The presence of multiple functional groups, including dimethoxyphenyl and acetylamide moieties, contributes to its complex chemical behavior and makes it a promising candidate for further investigation.

The structural framework of N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide incorporates a central pyrazolopyrazine core, which is flanked by aromatic rings and an acetylamide group. This configuration suggests potential interactions with biological targets such as enzymes and receptors. The dimethoxyphenyl group, in particular, is known for its ability to modulate electronic properties and binding affinities, making it a valuable feature for drug design. The acetylamide moiety further enhances the compound's versatility by allowing for additional modifications and functionalizations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyrazolopyrazine derivatives have emerged as a promising class of compounds due to their ability to interact with multiple biological pathways. N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide (CAS No. 941893-92-1) is no exception and has been the subject of several studies exploring its potential applications in medicine.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, including cell growth and division. By inhibiting these enzymes, N-(3,5-dimethoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide may help to disrupt the signaling pathways that contribute to tumor growth. Preliminary studies have shown that this compound exhibits inhibitory activity against several kinases, making it a promising lead for further development.

The synthesis of N-(3,5-dimethoxyphenyl)-2-{4-oxyo 2 phenyl 4h 5h pyrazolo1 5 apyrazin 5 yl acetamide (CAS No. 941893 92 1) involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazolopyrazine core through cyclocondensation reactions. This core is then functionalized with the dimethoxyphenyl group and an acetylamide moiety through nucleophilic substitution and condensation reactions.

The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has significantly improved the efficiency of producing this compound. These methods allow for more precise control over the reaction conditions and enhance the overall yield of the desired product. Additionally, modern analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the structural integrity of the compound.

The pharmacological profile of N-(3,5-dimethoxyphenyl)-2-{4-oxyo 2 phenyl 4h 5h pyrazolo1 5 apyrazin 5 yl acetamide (CAS No. 941893 92 1) has been extensively evaluated in both in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant inhibitory activity against various kinases, including those involved in cancer cell proliferation. These findings suggest that it may have therapeutic potential in treating malignancies associated with aberrant kinase activity.

In vivo studies have further supported these findings by showing that N-(3,5-dimethoxyphenyl)-2-{4-oxyo 2 phenyl 4h 5h pyrazolo1 5 apyrazin 5 yl acetamide (CAS No. 941893 92 1) can effectively inhibit tumor growth in animal models. These studies have also revealed that the compound exhibits good bioavailability and minimal toxicity at effective doses. These properties make it an attractive candidate for further development into a novel anticancer drug.

The development of new drug candidates is a complex process that involves several stages of testing and optimization. N-(3,5-dimethoxyphenyl)-2-{4-oxyo 2 phenyl 4h 5h pyrazolo1 5 apyrazin 5 yl acetamide (CAS No. 941893 92 1) has successfully navigated several preliminary stages of drug development but still faces challenges before reaching clinical use. One such challenge is optimizing its pharmacokinetic properties to ensure sustained release and targeted delivery to affected tissues.

Further research is needed to fully understand the mechanisms by which this compound exerts its biological effects. Detailed molecular dynamics simulations and structure-based drug design approaches can provide valuable insights into its interactions with biological targets. Additionally, exploring new synthetic routes may help improve its production efficiency and scalability.

The growing interest in natural product-inspired drug design has also opened new avenues for investigating N-(3,5-dimethoxyphenyl)-2-{4-oxyo 2 phenyl 4h 5h pyrazolo1 5 apyразин - yl acetamide (CAS No. <б/>941893 - б/б). By incorporating elements from natural products into its structure، this compound could potentially offer unique advantages over existing treatments، including enhanced selectivity и reduced side effects.п